2-[[(3R,4S)-4-Hydroxyoxolan-3-yl]amino]acetic acid;hydrochloride

• IUPAC Name: 2-[[(3R,4S)-4-hydroxyoxolan-3-yl]amino]acetic acid;hydrochloride
• InChI: InChI=1S/C6H11NO4.ClH/c8-5-3-11-2-4(5)7-1-6(9)10;/h4-5,7-8H,1-3H2,(H,9,10);1H/t4-,5-;/m1./s1
• InChI Key: XSDOCEDJXHTVCY-TYSVMGFPSA-N
• Canonical SMILES: C1C(C(CO1)O)NCC(=O)O.Cl
• Isomeric SMILES: C1[C@H]([C@@H](CO1)O)NCC(=O)O.Cl
• Molecular Formula: C6H12ClNO4
• Molecular Weight: 197.62 g/mol

Description

This compound, also known as rac-2-{[(3R,4S)-4-hydroxyoxolan-3-yl]amino}acetic acid hydrochloride, has a CAS Number of 2248333-12-0. It has a molecular weight of 197.62 and is typically stored at room temperature. The compound is usually in powder form.

Synthesis Analysis

While specific synthesis methods for this compound were not found, it’s worth noting that pyrrolidine compounds, which share a similar structure, can be synthesized from different cyclic or acyclic precursors. The synthetic strategies used often involve ring construction from these precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H11NO4.ClH/c8-5-3-11-2-4(5)7-1-6(9)10;/h4-5,7-8H,1-3H2,(H,9,10);1H/t4-,5-;/m1./s1. This indicates the presence of a hydroxyoxolan ring and an aminoacetic acid group in its structure.

Chemical Reactions Analysis

Amines, like the one present in this compound, are good nucleophiles and can react with many electrophilic functional groups. They can form imine derivatives when reacting with aldehydes and ketones. They can also react with acid chlorides to form amides.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The compound’s molecular weight is 197.62.

Scientific Research Applications

Metabolism and Excretion Studies

Studies have explored the metabolic pathways and excretion patterns of related compounds, which can provide insights into the behavior of 2-[[(3R,4S)-4-Hydroxyoxolan-3-yl]amino]acetic acid;hydrochloride in biological systems. For instance, research on cis- and trans-4-hydroxycyclohexylacetic acid identified these compounds in urine, alongside another sulfur amino acid, indicating potential metabolic pathways and excretion behaviors that could be relevant for similar compounds (Niederwieser, Wadman, & Danks, 1978).

Environmental Exposure and Toxicology

Research has also been conducted on the environmental exposure and toxicology of chemically related compounds, such as phenoxyherbicides and chlorophenols, offering insights into the environmental impact and potential toxicological effects of similar chemical compounds (Smith et al., 1984). These studies are crucial for understanding how such chemicals interact with living organisms and ecosystems.

Diagnostic and Prognostic Biomarkers

Urinary metabolomic profiling has identified diagnostic and prognostic markers in diseases such as lung cancer, suggesting the potential of related compounds in biomarker discovery. For example, novel molecules identified in urine have been associated with early lung cancer diagnosis and worse prognosis, highlighting the importance of metabolic profiling in medical research and its potential application to similar compounds (Mathé et al., 2014).

Chemical Peeling and Dermatology

Research on alpha-hydroxy acids in the treatment of photo-aged skin provides a basis for considering the dermatological applications of related chemical compounds. These studies have shown improvements in both the epidermal and dermal components of the skin, suggesting potential uses for similar compounds in dermatology (Yamamoto et al., 2006).

Nutritional and Metabolic Research

The absorption of hydroxycinnamic acids from dietary sources, such as high-bran breakfast cereal, has been studied for their antioxidant properties and potential health benefits. This research can inform the nutritional and metabolic implications of similar compounds, emphasizing the importance of diet in health and disease prevention (Kern et al., 2003).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

While specific future directions for this compound were not found, it’s worth noting that pyrrolidine compounds, which share a similar structure, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases. This suggests potential future directions in drug discovery and development.